Cas no 57805-99-9 (3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-)

• Product Name: 3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
• CAS No: 57805-99-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 344090
• PubChem ID: 12239339
• Update Time: 2025-04-19

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
• 3-methylimidazo[4,5-c]pyridine-2-carbaldehyde
• YBSPMUOAPFEBPP-UHFFFAOYSA-N
• F50996
• 57805-99-9
• SCHEMBL4781402
• 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carboxaldehyde
• 3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
• DTXSID00481911

• Inchi： 1S/C8H7N3O/c1-11-7-4-9-3-2-6(7)10-8(11)5-12/h2-5H,1H3
• InChI Key： YBSPMUOAPFEBPP-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CN=CC=2N1C

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78